(2R)-2-hydroxy-3-phenylpropanoic acid
(2R)-2-hydroxy-3-phenylpropanoic acid
(R)-3-phenyllactic acid is a 3-phenyllactic acid that has (R)-configuration at the 2 position. It is a 3-phenyllactic acid and a (2R)-2-hydroxy monocarboxylic acid. It is a conjugate acid of a (R)-3-phenyllactate. It is an enantiomer of a (S)-3-phenyllactic acid.
(2R)-2-hydroxy-3-phenylpropanoic acid is a natural product found in Grosmannia crassivaginata with data available.
(2R)-2-hydroxy-3-phenylpropanoic acid is a natural product found in Grosmannia crassivaginata with data available.
Brand Name:
Vulcanchem
CAS No.:
7326-19-4
VCID:
VC21543812
InChI:
InChI=1S/C9H10O3/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,8,10H,6H2,(H,11,12)/t8-/m1/s1
SMILES:
C1=CC=C(C=C1)CC(C(=O)O)O
Molecular Formula:
C9H10O3
Molecular Weight:
166.17 g/mol
(2R)-2-hydroxy-3-phenylpropanoic acid
CAS No.: 7326-19-4
VCID: VC21543812
Molecular Formula: C9H10O3
Molecular Weight: 166.17 g/mol
* For research use only. Not for human or veterinary use.

Description | (R)-3-phenyllactic acid is a 3-phenyllactic acid that has (R)-configuration at the 2 position. It is a 3-phenyllactic acid and a (2R)-2-hydroxy monocarboxylic acid. It is a conjugate acid of a (R)-3-phenyllactate. It is an enantiomer of a (S)-3-phenyllactic acid. (2R)-2-hydroxy-3-phenylpropanoic acid is a natural product found in Grosmannia crassivaginata with data available. |
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CAS No. | 7326-19-4 |
Product Name | (2R)-2-hydroxy-3-phenylpropanoic acid |
Molecular Formula | C9H10O3 |
Molecular Weight | 166.17 g/mol |
IUPAC Name | (2R)-2-hydroxy-3-phenylpropanoic acid |
Standard InChI | InChI=1S/C9H10O3/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,8,10H,6H2,(H,11,12)/t8-/m1/s1 |
Standard InChIKey | VOXXWSYKYCBWHO-MRVPVSSYSA-N |
Isomeric SMILES | C1=CC=C(C=C1)C[C@H](C(=O)O)O |
SMILES | C1=CC=C(C=C1)CC(C(=O)O)O |
Canonical SMILES | C1=CC=C(C=C1)CC(C(=O)O)O |
Melting Point | 121 - 125 °C |
Physical Description | Solid |
Synonyms | 7326-19-4;(R)-2-Hydroxy-3-phenylpropionicacid;(R)-2-hydroxy-3-phenylpropanoicacid;(2R)-2-hydroxy-3-phenylpropanoicacid;D-(+)-Phenyllacticacid;D-(+)-3-Phenyllacticacid;(R)-phenyllactate;(R)-(+)-3-PhenyllacticAcid;L-PhenylLactate;L-3-Phenyllactate;(s)-b-phenyllactic;(-)-b-phenyllactate;(s)-beta-phenyllactic;(-)-3-Phenyllactate;(-)-beta-phenyllactate;(S)-3-phenyl-Lactate;(-)-b-phenyllacticacid;(-)-3-Phenyllacticacid;(-)-beta-phenyllacticacid;(S)-3-phenyl-Lacticacid;(s)-a-hydroxy-benzenepropanoate;(-)-2-Hydroxy-3-phenylpropanoate;(-)-2-Hydroxy-3-phenylpropionate;(s)-a-hydroxy-benzenepropanoicacid;(s)-alpha-hydroxy-benzenepropanoate |
Reference | Xiong et al. Total synthesis and structure-activity relationship studies of a series of selective G protein inhibitors. Nature Chemistry, doi: 10.1038/nchem.2577, published online 25 July 2016 |
PubChem Compound | 643327 |
Last Modified | Aug 15 2023 |
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